Cas no 877397-70-1 ((R)-3-(1-(2,6-Dichloro-3-fluorophenyl)ethoxy)-2-nitropyridine)

(R)-3-(1-(2,6-Dichloro-3-fluorophenyl)ethoxy)-2-nitropyridine structure
877397-70-1 structure
Product Name:(R)-3-(1-(2,6-Dichloro-3-fluorophenyl)ethoxy)-2-nitropyridine
CAS No:877397-70-1
MF:C13H9Cl2FN2O3
MW:331.126564741135
MDL:MFCD18207059
CID:827999
PubChem ID:49765904
Update Time:2024-10-26

(R)-3-(1-(2,6-Dichloro-3-fluorophenyl)ethoxy)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • (R)-3-(1-(2,6-Dichloro-3-fluorophenyl)ethoxy)-2-nitropyridine
    • (R)-3-(1-(2,6-Dichloro-3-fluorophenyl)-ethoxy)-2-nitropyridine
    • 3-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]-2-nitropyridine
    • 3-[[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethyl]oxy]-2-nitropyridine
    • VGDOUCIQKWTGJY-SSDOTTSWSA-N
    • AK120813
    • BCP26376
    • AX8246229
    • ST24035420
    • 3-[(1R)-1-(2.6-dichloro-3-fluorophenyl)ethoxy]-2-nitropyridine
    • (R)-3-(1-(
    • 3-[(1R)-1-(2,6-Dichloro-3-fluorophenyl)ethoxy]-2-nitropyridine (ACI)
    • (R)-3-[1-(2,6-Dichloro-3-fluorophenyl)ethoxy]-2-nitropyridine
    • 4BRP5AAS8K
    • 3-[1-(2,6-Dichloro-3-fluorophenyl)ethoxy]-2-nitropyridine, (R)-
    • DTXSID50678511
    • Pyridine, 3-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]-2-nitro-
    • AC-25085
    • SCHEMBL3113351
    • 877397-70-1
    • DS-6276
    • DB-356732
    • AKOS016011558
    • CS-M0264
    • MFCD18207059
    • W17185
    • (R)-3-(1-(2,6-dichloro-3-fluorophenyl)ethyoxyl)-2-nitropyridine
    • MDL: MFCD18207059
    • Inchi: 1S/C13H9Cl2FN2O3/c1-7(11-8(14)4-5-9(16)12(11)15)21-10-3-2-6-17-13(10)18(19)20/h2-7H,1H3/t7-/m1/s1
    • InChI Key: VGDOUCIQKWTGJY-SSDOTTSWSA-N
    • SMILES: O(C1C=CC=NC=1[N+](=O)[O-])[C@@H](C1C(Cl)=CC=C(F)C=1Cl)C

Computed Properties

  • Exact Mass: 329.99700
  • Monoisotopic Mass: 329.9974257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.9
  • XLogP3: 4.2

Experimental Properties

  • Density: 1.474
  • Boiling Point: 459.6±40.0°C at 760 mmHg
  • PSA: 67.94000
  • LogP: 5.09890

(R)-3-(1-(2,6-Dichloro-3-fluorophenyl)ethoxy)-2-nitropyridine Security Information

(R)-3-(1-(2,6-Dichloro-3-fluorophenyl)ethoxy)-2-nitropyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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(R)-3-(1-(2,6-Dichloro-3-fluorophenyl)ethoxy)-2-nitropyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triphenylphosphine ,  Diethyl azodicarboxylate Solvents: Tetrahydrofuran ;  0 °C; 0 °C; 3 h, 0 °C → rt
Reference
Discovery of 2-aminopyridines bearing a pyridone moiety as potent ALK inhibitors to overcome the crizotinib-resistant mutants
Chen, Wenteng; Guo, Xiao; Zhang, Can; Ke, Di; Zhang, Guolin; et al, European Journal of Medicinal Chemistry, 2019, 183,

Production Method 2

Reaction Conditions
1.1 Reagents: Triphenylphosphine ,  Diisopropyl azodicarboxylate Solvents: Toluene ;  20 °C → -15 °C; 195 min, -20 - -10 °C; -10 °C → 25 °C; 2 h, 25 °C
Reference
Fit-for-Purpose Development of the Enabling Route to Crizotinib (PF-02341066)
de Koning, Pieter D.; McAndrew, Douglas; Moore, Robert; Moses, Ian B.; Boyles, David C.; et al, Organic Process Research & Development, 2011, 15(5), 1018-1026

(R)-3-(1-(2,6-Dichloro-3-fluorophenyl)ethoxy)-2-nitropyridine Raw materials

(R)-3-(1-(2,6-Dichloro-3-fluorophenyl)ethoxy)-2-nitropyridine Preparation Products

(R)-3-(1-(2,6-Dichloro-3-fluorophenyl)ethoxy)-2-nitropyridine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:877397-70-1)3-[[(1R)-1-(2,6-二氯-3-氟苯基)乙基]氧基]-2-硝基吡啶
Order Number:LE26799564
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:58
Price ($):discuss personally
Email:18501500038@163.com
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:877397-70-1)3-[[(1R)-1-(2,6-二氯-3-氟苯基)乙基]氧基]-2-硝基吡啶
LE26799564
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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